2-Cyano-2-[3-(4-morpholinyl)-2-quinoxalinyl]acetic acid hexyl ester
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Overview
Description
2-cyano-2-[3-(4-morpholinyl)-2-quinoxalinyl]acetic acid hexyl ester is a quinoxaline derivative.
Scientific Research Applications
Reactions with Nucleophiles
The compound's interaction with nucleophiles has been studied, showing that it can undergo various substitution reactions. For instance, Grignard reagents preferentially attack the sulfur atom in related compounds, leading to the formation of sulfides, which can be further oxidized to sulfoxides. This demonstrates the compound's reactive versatility in organic synthesis (Iijima & Kyo, 1989).
Green Synthesis Processes
A green and efficient procedure for synthesizing derivatives related to this compound has been developed, highlighting the environmental benefits and simplicity of the synthesis process. This method underscores the importance of eco-friendly approaches in the chemical synthesis of complex molecules (Lei, Ma, & Hu, 2011).
Cyclization Reactions
The compound's framework has been used in cyclization reactions, leading to the formation of various heterocyclic structures. These reactions are significant in the field of medicinal chemistry, as they provide a pathway to synthesize potential pharmaceuticals (Uchiyama, Ono, Hayashi, & Narasaka, 1998).
Formation of Complex Heterocycles
Studies have shown that compounds similar to 2-Cyano-2-[3-(4-morpholinyl)-2-quinoxalinyl]acetic acid hexyl ester can be used to synthesize complex heterocycles. These heterocycles are crucial in drug discovery and the development of new materials (Ukhin, Suponitskii, Gribanova, Belousova, & Shepelenko, 2010).
Properties
Molecular Formula |
C21H26N4O3 |
---|---|
Molecular Weight |
382.5 g/mol |
IUPAC Name |
hexyl 2-cyano-2-(3-morpholin-4-ylquinoxalin-2-yl)acetate |
InChI |
InChI=1S/C21H26N4O3/c1-2-3-4-7-12-28-21(26)16(15-22)19-20(25-10-13-27-14-11-25)24-18-9-6-5-8-17(18)23-19/h5-6,8-9,16H,2-4,7,10-14H2,1H3 |
InChI Key |
VIUDPZBXTYZPHE-UHFFFAOYSA-N |
SMILES |
CCCCCCOC(=O)C(C#N)C1=NC2=CC=CC=C2N=C1N3CCOCC3 |
Canonical SMILES |
CCCCCCOC(=O)C(C#N)C1=NC2=CC=CC=C2N=C1N3CCOCC3 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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